Cas no 401567-28-0 (2(3H)-Benzothiazolethione,6-(1-methylethoxy)-)

• Product Name: 2(3H)-Benzothiazolethione,6-(1-methylethoxy)-
• CAS No: 401567-28-0
• MF: C₁₀H₁₁NOS₂
• MW: 225.330439805984
• CID: 325789
• Update Time: 2024-01-28

2(3H)-Benzothiazolethione,6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-(1-methylethoxy)-
• 2(3H)-Benzothiazolethione,6-(1-methylethoxy)-(9CI)
• 2(3H)-Benzothiazolethione, 6-(1-methylethoxy)-

• Inchi： 1S/C10H11NOS2/c1-6(2)12-7-3-4-8-9(5-7)14-10(13)11-8/h3-6H,1-2H3,(H,11,13)
• InChI Key： MNUPGQAIYROZLY-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC(C)C)=CC=C2NC1=S

Computed Properties

• Exact Mass: 225.028
• Monoisotopic Mass: 225.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.6A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 361.7±44.0 °C(Predicted)
• pka: 9.56±0.20(Predicted)